Cas no 108775-05-9 (3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine)

• Product Name: 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine
• CAS No: 108775-05-9
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• CID: 128163
• PubChem ID: 568366
• Update Time: 2025-06-08

3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-3-(4-phenylpyridin-2-yl)-1,2,4-triazine
• 1,2,4-Triazine,5-phenyl-3-(5-phenyl-2-pyridinyl)-
• 3-(4-PHENYL-2-PYRIDYL)-5-PHENYL-1,2,4-TRIAZINE
• 3-(5-PHENYL-2-PYRIDYL)-5-PHENYL-1,2,4-TRIAZINE
• PPT
• TIMTEC-BB SBB008987
• 3-(4-PHENYL-2-PYRIDYL)-5-PHENYL-1,2,4-TRIAZINE (PPT)
• 5-phenyl-3-(5-phenylpyridin-2-yl)-1,2,4-triazine
• 5-Phenyl-3-(5-phenyl-2-pyridinyl)-1,2,4-triazine #
• AKOS024283396
• JIFVPWRTVQHPKC-UHFFFAOYSA-N
• 108775-05-9
• 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine

• Inchi： 1S/C20H14N4/c1-3-7-15(8-4-1)17-11-12-18(21-13-17)20-23-19(14-22-24-20)16-9-5-2-6-10-16/h1-14H
• InChI Key： JIFVPWRTVQHPKC-UHFFFAOYSA-N
• SMILES： N1C=C(C=CC=1C1=NN=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 310.12200
• Monoisotopic Mass: 310.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56000
• LogP: 4.26760

3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine

Recent Advances in the Study of 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine (CAS: 108775-05-9)

3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine (CAS: 108775-05-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of cancer therapy and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine derivatives. The researchers demonstrated that these compounds exhibit potent inhibitory activity against several kinase targets, including EGFR and VEGFR2, which are critical in tumor proliferation and angiogenesis. Molecular docking studies revealed that the triazine core facilitates strong interactions with the ATP-binding sites of these kinases, suggesting its potential as a lead compound for kinase inhibitor development.

In addition to its anticancer potential, recent research has explored the antimicrobial efficacy of 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes, making it a promising candidate for addressing antibiotic resistance.

The synthetic accessibility of 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine has also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This method offers improved scalability and purity compared to traditional approaches, which is critical for large-scale pharmaceutical production. The study also highlighted the compound's stability under physiological conditions, further supporting its suitability for drug development.

Looking ahead, researchers are increasingly interested in the potential of 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine as a multifunctional pharmacophore. Its ability to serve as a ligand for metal complexes has opened new avenues in the design of metallodrugs, particularly for targeted cancer therapy. A 2024 review in Coordination Chemistry Reviews emphasized the compound's chelating properties and its role in enhancing the bioavailability and selectivity of metal-based therapeutics.

In conclusion, 3-(4-Phenyl-2-pyridyl)-5-phenyl-1,2,4-triazine (CAS: 108775-05-9) represents a highly versatile scaffold with broad applications in medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic methodologies, positions it as a key player in the development of next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.